Extremely stable organic photovoltaic incorporated with WOx doped PEDOT:PSS anode buffer layer†

Journal of Materials Chemistry C Pub Date: 2013-11-07 DOI: 10.1039/C3TC31900H

Abstract

The state of interfaces between organic semiconductors and/or metals in organic devices severely impacts their performance and stability. The commonly used organic semiconductor PEDOT:PSS (poly(3,4-ethylenedioxythiophene):poly(styrene sulfonate)) is hygroscopic in nature and can therefore be easily damaged if exposed to air and/or light illumination. In this study, we doped PEDOT:PSS with WOx nanocrystallites and found that organic photovoltaics (OPVs) with the WOx doped PEDOT:PSS degrade only by 5%, while OPVs with undoped PEDOT:PSS retain only 23% of their initial power conversion efficiency (PCE) after storing for 5000 h in air. Also, doping PEDOT:PSS with WOx enhances the initial PCE by ∼13%, owing to reduced leakage current density and better Ohmic contact between the PEDOT:PSS and the anode.

Graphical abstract: Extremely stable organic photovoltaic incorporated with WOx doped PEDOT:PSS anode buffer layer
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Journal of Materials Chemistry C
Journal Name：Journal of Materials Chemistry C
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